![molecular formula C20H21N3O3S2 B2845059 N-(2-ethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide CAS No. 922047-37-8](/img/structure/B2845059.png)
N-(2-ethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide, also known as EMATE, is a compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. EMATE is a thiazole-based compound that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Glutaminase Inhibitors
Research on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share structural similarities with N-(2-ethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide, has demonstrated these compounds' role as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These inhibitors have been investigated for their therapeutic potential in attenuating the growth of human lymphoma B cells in vitro and in mouse xenograft models, highlighting their importance in cancer research (Shukla et al., 2012).
Antimicrobial Agents
Studies have also focused on the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties, indicating their use as antimicrobial agents. These compounds, including thiazole derivatives, have shown promising in vitro antibacterial and antifungal activities, suggesting their potential in developing new treatments for microbial infections (Darwish et al., 2014).
PI3K/mTOR Dual Inhibitors
Research into N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide and its analogs as inhibitors of PI3Kα and mTOR in vitro and in vivo has been conducted to improve metabolic stability and efficacy against cancer cells. This highlights the role of such compounds in cancer therapy, particularly in targeting specific pathways for tumor growth inhibition (Stec et al., 2011).
Carbonic Anhydrase Inhibitors
Additionally, certain thiazolylsulfonamide derivatives have been evaluated as inhibitors of human carbonic anhydrase isoforms, demonstrating low nanomolar inhibition values. These findings are significant in the context of treating various pathologies, including cancer, obesity, epilepsy, and glaucoma, by inhibiting carbonic anhydrases involved in these diseases (Carta et al., 2017).
properties
IUPAC Name |
N-(2-ethylphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S2/c1-3-15-6-4-5-7-18(15)22-19(24)12-16-13-27-20(21-16)23-28(25,26)17-10-8-14(2)9-11-17/h4-11,13H,3,12H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMZULQPLHPTGGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.